Cas no 1115-69-1 (N-Acetyl-DL-alanine)

N-Acetyl-DL-alanine Chemical and Physical Properties
Names and Identifiers
-
- 2-Acetamidopropanoic acid
- n-acetyl-dl-alaninecrystalline
- ACETYL-DL-ALANINE
- AC-DL-ALANINE
- N-ACETYL-DL-ALA
- N-ACETYL-L(DL)-ALANINE
- N-Acetyl-DL-alanine
- 2-Acetylamino-propionic acid
- N-Acetyl-L-alanine
- Ac-DL-Ala-OH
- N-Acetyl-DL-2-aminopropionic Acid
- 2-Acetylaminopropionic acid
- N-ACETYLALANINE
- DL-Alanine, N-acetyl-
- N-alpha-Acetyl-DL-alanine
- N-Acetyl-S-alanine
- L-Alanine, N-acetyl-
- KTHDTJVBEPMMGL-UHFFFAOYSA-N
- 2-(acetylamino)propanoic acid
- n-acetylalanin
- Alanine, N-acetyl-
- Alanine, N-acetyl-, L-
- L-Alanine, N-acetyl- (9CI)
- Alanine, N-acetyl-, L- (8CI)
- N-Ac
- CS-W011105
- FT-0688933
- DF79AC11-85D4-454B-AF98-1752A619BECC
- DHP Linker?3,4-dihydro-2H-Pyran-2-methanol
- EINECS 214-229-0
- SY038273
- NS00122977
- AKOS000264080
- 2-acetamido-propionic acid
- MFCD00037238
- N-acetyl-D,L-alanine
- NSC 43118
- NSC186892
- SY032572
- AM81476
- AKOS016050387
- FD21049
- Z104483794
- NSC-43118
- NSC203819
- NSC-203819
- CHEBI:170067
- A802385
- EN300-18569
- HY-W010389
- A0072
- FT-0629827
- NSC43118
- W-108671
- SCHEMBL330011
- AKOS032963153
- AS-14822
- bmse000157
- FT-0629809
- AB01333769-02
- N-Acetylalanine #
- NCGC00341606-01
- 1115-69-1
- NSC-186892
- n-acetyl-alanine
- N-Acetylalanine; 2-(Acetylamino)propanoic Acid; 2-Acetamidopropionic Acid; Acetyl-DL-alanine; NSC 43118;
- BBL007614
- STK365649
- DB-040989
- (S)-2-Acetamidopropionic Acid
-
- MDL: MFCD00037238
- Inchi: 1S/C5H9NO3/c1-3(5(8)9)6-4(2)7/h3H,1-2H3,(H,6,7)(H,8,9)
- InChI Key: KTHDTJVBEPMMGL-UHFFFAOYSA-N
- SMILES: O([H])C(C([H])(C([H])([H])[H])N([H])C(C([H])([H])[H])=O)=O
- BRN: 1722932
Computed Properties
- Exact Mass: 131.05800
- Monoisotopic Mass: 131.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 66.4
- Surface Charge: 0
- Tautomer Count: 2
Experimental Properties
- Color/Form: White needle or flake crystals.
- Density: 1.1700
- Melting Point: 135.0 to 140.0 deg-C
- Boiling Point: 369.7±25.0°C at 760 mmHg
- Flash Point: 177.4°C
- Refractive Index: 1.454
- PSA: 66.40000
- LogP: -0.01350
- Solubility: Soluble in water and ethanol, insoluble in ether. It can be decomposed by acid or base.
N-Acetyl-DL-alanine Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- WGK Germany:3
- Safety Instruction: 24/25
-
Hazardous Material Identification:
- HazardClass:IRRITANT, KEEP COLD
- Storage Condition:Store at room temperature
N-Acetyl-DL-alanine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N801341-100g |
1115-69-1 | 98% | 100g |
¥350.00 | 2022-09-01 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N92780-10g |
Ac-DL-Ala-OH |
1115-69-1 | 10g |
¥58.0 | 2021-09-08 | ||
Enamine | EN300-18569-5.0g |
2-acetamidopropanoic acid |
1115-69-1 | 95% | 5.0g |
$29.0 | 2023-07-08 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N801341-25g |
1115-69-1 | 98% | 25g |
¥98.00 | 2022-09-01 | ||
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R009635-10g |
N-Acetyl-DL-alanine |
1115-69-1 | 98% | 10g |
¥27 | 2023-09-10 | |
Enamine | EN300-18569-0.05g |
2-acetamidopropanoic acid |
1115-69-1 | 95% | 0.05g |
$19.0 | 2023-09-18 | |
Enamine | EN300-18569-10.0g |
2-acetamidopropanoic acid |
1115-69-1 | 95% | 10.0g |
$32.0 | 2023-07-08 | |
eNovation Chemicals LLC | K99488-25g |
N-Alpha-Acetyl-DL-alanine |
1115-69-1 | 97% | 25g |
$200 | 2023-09-03 | |
Cooke Chemical | A0720012-100G |
N-Acetyl-DL-Alanine |
1115-69-1 | 98% | 100g |
RMB 396.00 | 2025-02-20 | |
TRC | A167965-250g |
N-Acetyl-DL-alanine |
1115-69-1 | 250g |
$ 431.00 | 2023-04-19 |
N-Acetyl-DL-alanine Related Literature
-
Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
-
D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
Additional information on N-Acetyl-DL-alanine
N-Acetyl-DL-alanine (CAS No. 1115-69-1): An Overview of Its Properties, Applications, and Recent Research
N-Acetyl-DL-alanine (CAS No. 1115-69-1) is a versatile compound with significant applications in various fields, including pharmaceuticals, biochemistry, and materials science. This compound is a derivative of alanine, an essential amino acid, and is characterized by its acetylated amino group. The acetylation process modifies the chemical properties of alanine, making it more stable and less prone to degradation in certain environments.
The chemical structure of N-Acetyl-DL-alanine consists of a central carbon atom bonded to an acetyl group (-COCH3), an amino group (-NH2), and a carboxyl group (-COOH). The DL designation indicates that the compound is a racemic mixture of both the L (levo) and D (dextro) enantiomers. This racemic nature provides flexibility in its use across different applications, as it can be easily converted to either enantiomer through chiral resolution techniques.
In the pharmaceutical industry, N-Acetyl-DL-alanine has gained attention for its potential therapeutic applications. Recent studies have explored its use as a precursor in the synthesis of more complex molecules with medicinal properties. For instance, it has been utilized in the development of prodrugs that are designed to enhance the bioavailability and efficacy of active pharmaceutical ingredients (APIs). The acetylated form of alanine can help improve the solubility and stability of these prodrugs, making them more suitable for oral administration.
Beyond pharmaceuticals, N-Acetyl-DL-alanine has found applications in biochemistry research. It serves as a valuable tool for studying protein structure and function due to its ability to mimic certain aspects of natural amino acids. Researchers have used this compound to investigate protein folding mechanisms and to design peptides with specific biological activities. The stability and reactivity of N-Acetyl-DL-alanine make it an ideal candidate for such studies.
In materials science, N-Acetyl-DL-alanine has been explored for its potential in the development of functional materials. Its unique chemical properties allow it to be incorporated into polymers and other materials to enhance their performance. For example, recent studies have shown that incorporating N-Acetyl-DL-alanine into polymer matrices can improve their mechanical strength and thermal stability. This makes it a promising candidate for applications in advanced materials such as biodegradable plastics and drug delivery systems.
The safety profile of N-Acetyl-DL-alanine is another important aspect that has been extensively studied. It is generally considered safe for use in various applications, with minimal toxicity concerns. However, like any chemical compound, proper handling and storage protocols should be followed to ensure safety. Recent safety assessments have confirmed its low toxicity and non-irritant properties, making it suitable for use in both laboratory and industrial settings.
In conclusion, N-Acetyl-DL-alanine (CAS No. 1115-69-1) is a multifaceted compound with a wide range of applications across pharmaceuticals, biochemistry, and materials science. Its unique chemical properties make it a valuable tool for researchers and developers working on innovative solutions in these fields. As ongoing research continues to uncover new possibilities, the importance of N-Acetyl-DL-alanine is likely to grow even further.
1115-69-1 (N-Acetyl-DL-alanine) Related Products
- 5893-10-7(2-Formamidopropanoic Acid)
- 926-77-2(Glycyl-DL-alanine)
- 16354-58-8(N-Acetyl-L-serine (>90%))
- 10512-86-4(Formyl-L-alanine)
- 97-14-3(N-Acetyl-DL-serine)
- 2325-50-0(Glycyl-DL-alanine)
- 19436-52-3(Ac-D-Ala-OH)
- 97-69-8((2S)-2-acetamidopropanoic acid)
- 3695-73-6(Glycyl-L-alanine)
- 691-81-6(D-Alanine, glycyl-)
